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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542 Get Quote

This document provides crucial safety and logistical guidance for the proper disposal of

Formetanate hydrochloride (CAS: 23422-53-9), a carbamate pesticide.[1][2] Adherence to

these procedures is essential for ensuring personnel safety and environmental protection.

Formetanate hydrochloride is a cholinesterase inhibitor that is fatal if swallowed or inhaled and

is very toxic to aquatic life with long-lasting effects.[3][4][5][6]

Core Principles of Formetanate Disposal
The disposal of formetanate hydrochloride is governed by its classification as an acutely

hazardous waste.[2] Improper disposal of excess pesticide, spray mixture, or rinsate is a

violation of Federal law.[2] The primary principle is to ensure that this substance does not

contaminate the environment. Therefore, it must not be disposed of with household garbage or

allowed to reach sewage systems, groundwater, or water courses.[4] All waste materials must

be managed in accordance with local, regional, and national regulations through an approved

waste disposal plant.[3][4]

Data Summary: Hazard and Regulatory Information
The following table summarizes key quantitative data and classifications for Formetanate
hydrochloride, essential for its proper handling and transportation for disposal.
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Parameter Value / Classification Source

GHS Hazard Statements

H300+H330: Fatal if swallowed

or if inhaled. H317: May cause

an allergic skin reaction. H410:

Very toxic to aquatic life with

long lasting effects.

[3][4][5]

UN Number UN2757 or UN2811 [1][2][3]

UN Proper Shipping Name

CARBAMATE PESTICIDE,

SOLID, TOXIC (formetanate

hydrochloride) or Toxic solid,

organic, n.o.s. (Formetanate

hydrochloride)

[1][3]

Transport Hazard Class 6.1 (Toxic substances) [2][6]

Packing Group II [1]

Environmental Hazards
Marine Pollutant. Very toxic to

aquatic life.[1][4]
[1][4]

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for researchers and laboratory personnel.

Step 1: Assess and Prepare
Identify Waste Type: Determine if you are disposing of unused pure product, contaminated

materials (e.g., gloves, lab coats, glassware), or spill cleanup debris.

Consult Safety Data Sheet (SDS): Before handling, always review the most current SDS for

Formetanate hydrochloride.

Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this includes:

Respiratory Protection: An OSHA/MSHA-approved respirator is required, as the dust is

fatal if inhaled.[3][7] Work should be conducted under a chemical hood.[3][7]
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Hand Protection: Wear suitable protective gloves.[3][7]

Eye Protection: Wear safety glasses or eye shields.[7]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6][7]

Step 2: Containment and Labeling
Use Original Containers: Whenever possible, leave the chemical in its original container.[3]

Do not mix with other waste.[3]

Secure Containment: For other contaminated materials, use designated, sealable, and

chemically compatible containers for hazardous waste.

Proper Labeling: Clearly label the waste container with "Hazardous Waste," the chemical

name "Formetanate hydrochloride," and the associated hazard symbols (e.g., "Toxic,"

"Environmentally Hazardous").[8]

Step 3: Spill Management
Evacuate and Ventilate: In case of a spill, evacuate and isolate the area.[6][7] Ensure

adequate ventilation.[4]

Containment: Prevent the spill from entering drains or waterways.[1][4] For larger spills, dike

fire control water for later disposal.[6]

Cleanup: Carefully sweep up the solid material.[7] Absorb liquid spills with inert material like

sand, diatomite, or universal binders.[4]

Package for Disposal: Place all cleanup materials and contaminated items into a sealed,

labeled hazardous waste container.[2][4]

Step 4: Storage and Disposal
Secure Storage: Store the sealed waste containers in a cool, dry, well-ventilated, and locked

area, away from incompatible materials, food, and feed.[2][3][4]
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Contact a Certified Waste Hauler: Arrange for pickup and disposal through your institution's

Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal

company.[8] Provide them with the SDS and waste characterization.

Disposal of Empty Containers: Empty containers must be treated as hazardous waste and

should not be reused for any purpose.[1][8] They should be collected by your EHS office or

hazardous waste contractor for proper disposal.[8]

Cited Decontamination Protocol
While incineration at an approved facility is the standard and required method of disposal,

chemical degradation can be used for decontamination of equipment under controlled

laboratory conditions. Formetanate hydrochloride is a carbamate pesticide.[5] A general

guideline for the decontamination of carbamate manufacturing wastes involves alkaline

hydrolysis.

Methodology: For every 5 lbs of actual carbaryl (a related carbamate), the addition of 2 lbs of

flake caustic soda (sodium hydroxide) with a 24-hour reaction time is recommended for

degradation.[9] Formetanate hydrochloride is known to be readily degradable in neutral and

alkaline conditions.[10]

Disclaimer: This chemical degradation procedure is provided for informational purposes

regarding the chemical's reactivity. The primary and mandated disposal route for

Formetanate waste is through a licensed hazardous waste facility.[2][3][4]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of Formetanate
hydrochloride waste in a laboratory setting.
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Click to download full resolution via product page

Caption: Logical workflow for Formetanate hydrochloride waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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